Cas no 4655-36-1 (1-(3,5-dichlorophenyl)-3-(propylamino)pyrrolidine-2,5-dione)

• Product Name: 1-(3,5-dichlorophenyl)-3-(propylamino)pyrrolidine-2,5-dione
• CAS No: 4655-36-1
• MF: C₁₃H₁₄Cl₂N₂O₂
• MW: 301.168461322784
• CID: 1517565
• PubChem ID: 5226059
• Update Time: 2025-04-21

1-(3,5-dichlorophenyl)-3-(propylamino)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-3-(propylamino)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(3,5-dichlorophenyl)-3-(propylamino)-
• STK546740
• 4655-36-1
• AKOS005475097
• DTXSID20411437

• Inchi： 1S/C13H14Cl2N2O2/c1-2-3-16-11-7-12(18)17(13(11)19)10-5-8(14)4-9(15)6-10/h4-6,11,16H,2-3,7H2,1H3
• InChI Key： JLNFIZZMAILOPN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(CC(C1=O)NCCC)=O)Cl

Computed Properties

• Exact Mass: 300.04342
• Monoisotopic Mass: 300.043233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.38
• Boiling Point: 525.1°C at 760 mmHg
• Flash Point: 271.3°C
• Refractive Index: 1.601
• PSA: 49.41